Cas no 24249-60-3 (1-(3,4-Diaminophenyl)ethanol)

• Product Name: 1-(3,4-Diaminophenyl)ethanol
• CAS No: 24249-60-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 912965
• Update Time: 2023-08-02

1-(3,4-Diaminophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-diamino--alpha--methyl-
• 1-(3,4-Diaminophenyl)ethanol

• Inchi： 1S/C8H12N2O/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5,11H,9-10H2,1H3
• InChI Key： NTELPMWFWXWQCF-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=C(C=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3